Cas no 1427447-75-3 (6-Bromo-7-chloro-1,2-benzothiazole)
6-Bromo-7-chloro-1,2-benzothiazole Chemical and Physical Properties
Names and Identifiers
-
- EN300-26277529
- 6-Bromo-7-chloro-1,2-benzothiazole
- 1427447-75-3
- Z1681334373
-
- MDL: MFCD23707301
- Inchi: 1S/C7H3BrClNS/c8-5-2-1-4-3-10-11-7(4)6(5)9/h1-3H
- InChI Key: PPXZQLGQYWXTCE-UHFFFAOYSA-N
- SMILES: BrC1C=CC2C=NSC=2C=1Cl
Computed Properties
- Exact Mass: 246.88581g/mol
- Monoisotopic Mass: 246.88581g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 157
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 41.1Ų
6-Bromo-7-chloro-1,2-benzothiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26277529-0.05g |
6-bromo-7-chloro-1,2-benzothiazole |
1427447-75-3 | 95% | 0.05g |
$484.0 | 2024-06-18 | |
| Enamine | EN300-26277529-0.1g |
6-bromo-7-chloro-1,2-benzothiazole |
1427447-75-3 | 95% | 0.1g |
$633.0 | 2024-06-18 | |
| Enamine | EN300-26277529-0.25g |
6-bromo-7-chloro-1,2-benzothiazole |
1427447-75-3 | 95% | 0.25g |
$905.0 | 2024-06-18 | |
| Enamine | EN300-26277529-0.5g |
6-bromo-7-chloro-1,2-benzothiazole |
1427447-75-3 | 95% | 0.5g |
$1428.0 | 2024-06-18 | |
| Enamine | EN300-26277529-1.0g |
6-bromo-7-chloro-1,2-benzothiazole |
1427447-75-3 | 95% | 1.0g |
$1829.0 | 2024-06-18 | |
| Enamine | EN300-26277529-2.5g |
6-bromo-7-chloro-1,2-benzothiazole |
1427447-75-3 | 95% | 2.5g |
$3585.0 | 2024-06-18 | |
| Enamine | EN300-26277529-5.0g |
6-bromo-7-chloro-1,2-benzothiazole |
1427447-75-3 | 95% | 5.0g |
$5304.0 | 2024-06-18 | |
| Enamine | EN300-26277529-10.0g |
6-bromo-7-chloro-1,2-benzothiazole |
1427447-75-3 | 95% | 10.0g |
$7866.0 | 2024-06-18 | |
| Aaron | AR028YGB-50mg |
6-bromo-7-chloro-1,2-benzothiazole |
1427447-75-3 | 95% | 50mg |
$691.00 | 2025-02-17 | |
| Aaron | AR028YGB-250mg |
6-bromo-7-chloro-1,2-benzothiazole |
1427447-75-3 | 95% | 250mg |
$1270.00 | 2025-02-17 |
6-Bromo-7-chloro-1,2-benzothiazole Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
Additional information on 6-Bromo-7-chloro-1,2-benzothiazole
6-Bromo-7-chloro-1,2-benzothiazole (CAS No. 1427447-75-3): A Comprehensive Overview
6-Bromo-7-chloro-1,2-benzothiazole (CAS No. 1427447-75-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique bromine and chlorine substituents on a benzothiazole scaffold, exhibits a range of interesting properties that make it a valuable candidate for various applications.
The benzothiazole core is a well-known heterocyclic structure with a wide array of biological activities, including antimicrobial, antifungal, and anticancer properties. The introduction of bromine and chlorine substituents at specific positions on the benzothiazole ring can significantly influence the compound's reactivity and biological activity. 6-Bromo-7-chloro-1,2-benzothiazole is particularly noteworthy for its potential in drug discovery and development.
Recent studies have highlighted the importance of 6-Bromo-7-chloro-1,2-benzothiazole in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antiproliferative activity against various cancer cell lines. The bromine and chlorine substituents play a crucial role in modulating the compound's interaction with cellular targets, thereby enhancing its efficacy.
In addition to its potential in medicinal chemistry, 6-Bromo-7-chloro-1,2-benzothiazole has also been explored for its applications in materials science. The unique electronic properties of this compound make it suitable for use in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). Research conducted at the University of California, Berkeley, has shown that 6-Bromo-7-chloro-1,2-benzothiazole can be used as an electron transport material in OLEDs, leading to improved device performance and stability.
The synthesis of 6-Bromo-7-chloro-1,2-benzothiazole typically involves multistep reactions starting from readily available precursors. One common synthetic route involves the reaction of 2-aminothiophenol with 1-bromo-2-chlorobenzene followed by cyclization to form the desired product. This synthetic approach allows for the preparation of high-purity 6-Bromo-7-chloro-1,2-benzothiazole, which is essential for both research and industrial applications.
The physical and chemical properties of 6-Bromo-7-chloro-1,2-benzothiazole have been extensively studied. It is a solid at room temperature with a melting point ranging from 80 to 85°C. The compound is insoluble in water but soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These solubility characteristics make it suitable for various solution-based processes in both research and industrial settings.
In terms of safety and handling, 6-Bromo-7-chloro-1,2-benzothiazole should be handled with care to avoid exposure to skin or inhalation. Proper personal protective equipment (PPE) should be used when working with this compound. Additionally, it is important to store 6-Bromo-7-chloro-1,2-benzothiazole in a cool, dry place away from incompatible materials to ensure its stability and longevity.
The future prospects for 6-Bromo-7-chloro-1,2-benzothiazole are promising. Ongoing research continues to uncover new applications and optimize existing ones. For example, recent advancements in computational chemistry have enabled more accurate predictions of the compound's behavior in various environments, facilitating the design of more efficient drug candidates and materials.
In conclusion, 6-Bromo-7-chloro-1,2-benzothiazole (CAS No. 1427447-75-3) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique structural features and versatile properties make it an attractive candidate for further investigation and development. As research progresses, it is likely that new applications and improvements will continue to emerge, solidifying the importance of this compound in the scientific community.
1427447-75-3 (6-Bromo-7-chloro-1,2-benzothiazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)